Cas no 1805540-31-1 (2-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde
• CAS No: 1805540-31-1
• MF: C₈H₇F₂IN₂O
• MW: 312.055260896683
• CID: 4894900
• Update Time: 2025-10-18

2-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde

• Inchi： 1S/C8H7F2IN2O/c9-8(10)5-1-4(3-14)13-6(2-12)7(5)11/h1,3,8H,2,12H2
• InChI Key： OHSXQZBNJSAUKD-UHFFFAOYSA-N
• SMILES： IC1C(CN)=NC(C=O)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 0.8
• Topological Polar Surface Area: 56

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde

Comprehensive Overview of 2-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde (CAS No. 1805540-31-1)

2-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde (CAS No. 1805540-31-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique functional groups, including an aminomethyl moiety, a difluoromethyl group, and an iodo substitution. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and material science applications.

The growing interest in 2-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for novel therapeutics, especially in targeting enzyme inhibition and receptor modulation. The presence of the difluoromethyl group, for instance, is known to enhance metabolic stability and bioavailability, making it a hotspot for modern drug design. Additionally, the iodo substituent offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched in academic and industrial forums.

In the context of sustainability and green chemistry, CAS No. 1805540-31-1 aligns with the demand for eco-friendly synthetic routes. Recent advancements in catalytic methods have enabled more efficient and less wasteful production of such complex molecules. This resonates with the increasing number of searches for "sustainable synthesis of pyridine derivatives" and "green chemistry in pharmaceutical intermediates." The compound's versatility also makes it a subject of interest for AI-driven molecular design, where computational tools predict its reactivity and optimize synthetic pathways.

Another area of relevance is the compound's potential in agrochemical innovation. The pyridine core is a common scaffold in herbicides and fungicides, and the introduction of difluoromethyl and aminomethyl groups could lead to improved efficacy and environmental safety. This ties into trending searches like "next-generation agrochemicals" and "fluorine in crop protection," highlighting the intersection of chemistry and agriculture.

From a technical standpoint, the characterization of 2-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde involves advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for confirming its purity and structural integrity, topics often queried by analytical chemists and quality control professionals. The compound's stability under various conditions is also a frequent discussion point in research communities, particularly for those exploring its long-term storage and handling.

In summary, 2-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-6-carboxaldehyde (CAS No. 1805540-31-1) represents a cutting-edge example of how tailored molecular design can address challenges in pharmaceuticals, agrochemicals, and beyond. Its multifaceted applications and alignment with industry trends ensure its continued relevance in scientific discourse and innovation.